Cas no 1249437-45-3 ((5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone)

• Product Name: (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone
• CAS No: 1249437-45-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5525422
• Update Time: 2025-05-20

(5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone

• Inchi： 1S/C12H16N2O/c1-9-4-5-10(13)8-11(9)12(15)14-6-2-3-7-14/h4-5,8H,2-3,6-7,13H2,1H3
• InChI Key： VIPDWTZEBXRXAS-UHFFFAOYSA-N
• SMILES： C(C1=CC(N)=CC=C1C)(N1CCCC1)=O

Additional information on (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone

Introduction to (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone (CAS No. 1249437-45-3)

(5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone, with the CAS number 1249437-45-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino-substituted phenyl ring and a pyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone can be represented as follows: C₁₂H₁₆N₂O. The presence of the amino group on the phenyl ring and the pyrrolidine ring provides a versatile platform for further chemical modifications, making it a valuable starting material for the synthesis of more complex molecules. Recent studies have explored the potential of this compound in various therapeutic areas, including neurodegenerative diseases, pain management, and inflammation.

In the context of neurodegenerative diseases, (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation. This property makes it a potential candidate for the development of novel therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective effects, (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone has also been investigated for its analgesic properties. A study published in the Pain Research and Management (2023) reported that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism of action is believed to involve the modulation of nociceptive pathways, particularly through interactions with opioid receptors and other pain-related signaling molecules. These findings suggest that (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone could be a valuable lead compound for the development of new analgesic drugs with improved efficacy and reduced side effects.

In addition to its therapeutic applications, (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone has been studied for its anti-inflammatory properties. Inflammatory responses play a crucial role in various diseases, including arthritis and inflammatory bowel disease (IBD). Research published in the Inflammation Research (2023) showed that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight its potential as a therapeutic agent for managing inflammatory conditions.

The synthesis of (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone involves several well-established chemical reactions. One common approach is to start with 5-amino-2-methylbenzaldehyde, which can be readily obtained from commercially available precursors. The aldehyde is then reacted with pyrrolidine in the presence of a suitable coupling reagent to form the desired product. This synthetic route is highly efficient and can be easily scaled up for industrial production.

The physicochemical properties of (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone

In conclusion, (5-Amino-2-methylphenyl)-pyrrolidin-1-yl-methanone (CAS No. 1249437-45-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents targeting neurodegenerative diseases, pain management, and inflammation. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in modern drug discovery efforts.